N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine

• IUPAC Name: N-(2-methoxyphenyl)-2-(trifluoromethyl)quinazolin-4-amine
• InChI: InChI=1S/C16H12F3N3O/c1-23-13-9-5-4-8-12(13)20-14-10-6-2-3-7-11(10)21-15(22-14)16(17,18)19/h2-9H,1H3,(H,20,21,22)
• InChI Key: SEFLAYJITUVGEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC(=NC3=CC=CC=C32)C(F)(F)F
• Molecular Formula: C16H12F3N3O
• Molecular Weight: 319.28 g/mol

Description

N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine, also known as AG1478, is a synthetic small molecule inhibitor that is commonly used in scientific research to inhibit the activity of the epidermal growth factor receptor (EGFR). EGFR is a transmembrane receptor that is commonly overexpressed in many types of cancer, making it a promising target for cancer therapy. AG1478 has been shown to effectively inhibit EGFR activity in vitro and in vivo, making it a valuable tool for studying the role of EGFR in cancer biology.

Mechanism of Action

N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine inhibits the activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which ultimately leads to the inhibition of cell proliferation and survival. N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine has been shown to be highly selective for EGFR, with little to no activity against other receptor tyrosine kinases.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine has been shown to effectively inhibit the growth of cancer cells in vitro and in vivo. In addition to its anti-proliferative effects, N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine has also been shown to induce apoptosis (programmed cell death) in cancer cells. N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine in lab experiments is its high selectivity for EGFR, which allows researchers to study the specific role of EGFR in cancer biology. Another advantage is its ability to inhibit EGFR activity in vivo, which allows researchers to study the effects of EGFR inhibition on tumor growth and metastasis. However, one limitation of using N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine is its relatively low potency compared to other EGFR inhibitors. This may require higher concentrations of N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine to achieve the desired level of EGFR inhibition, which could potentially lead to off-target effects.

Future Directions

There are several future directions for the use of N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine in scientific research. One potential direction is the development of combination therapies that target EGFR and other signaling pathways involved in cancer progression. Another direction is the development of more potent and selective EGFR inhibitors that could potentially be used in clinical trials. Additionally, N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine could be used to study the role of EGFR in other cellular processes, such as wound healing and tissue regeneration.

Scientific Research Applications

N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine is commonly used in scientific research to inhibit the activity of EGFR in vitro and in vivo. This allows researchers to study the role of EGFR in cancer biology and to develop new therapies that target EGFR. N-(2-methoxyphenyl)-2-(trifluoromethyl)-4-quinazolinamine has been shown to effectively inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.